Cas no 2225171-76-4 (2-Trifluoromethyl-6-cyclopropylphenylboronic acid)

• Product Name: 2-Trifluoromethyl-6-cyclopropylphenylboronic acid
• CAS No: 2225171-76-4
• MF: C₁₀H₁₀BF₃O₂
• MW: 229.99
• CID: 5143223
• PubChem ID: 133555123
• Update Time: 2025-05-20

2-Trifluoromethyl-6-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethyl-6-cyclopropylphenylboronic acid
• 2225171-76-4
• (2-Cyclopropyl-6-(trifluoromethyl)phenyl)boronic acid

• Inchi： 1S/C10H10BF3O2/c12-10(13,14)8-3-1-2-7(6-4-5-6)9(8)11(15)16/h1-3,6,15-16H,4-5H2
• InChI Key： APSZEMMHTDHPEI-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=C(C2CC2)C=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 230.0725942g/mol
• Monoisotopic Mass: 230.0725942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-Trifluoromethyl-6-cyclopropylphenylboronic acid

Introduction to 2-Trifluoromethyl-6-cyclopropylphenylboronic Acid (CAS No: 2225171-76-4)

2-Trifluoromethyl-6-cyclopropylphenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound, identified by the CAS number 2225171-76-4, features a trifluoromethyl group and a cyclopropyl substituent on a phenyl ring, which are both known for their ability to modulate the reactivity and selectivity of boronic acids in various synthetic applications. The presence of these functional groups makes it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of novel therapeutic agents.

The utility of 2-Trifluoromethyl-6-cyclopropylphenylboronic acid stems from its ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern synthetic organic chemistry. These reactions allow for the efficient construction of carbon-carbon bonds, a critical step in the synthesis of many pharmaceuticals and advanced materials. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a desirable feature in drug design. Additionally, the cyclopropyl ring introduces steric hindrance, which can be exploited to control reaction outcomes and improve selectivity.

In recent years, there has been growing interest in the development of boronic acid derivatives for therapeutic applications. Boronic acids are well-known for their role as protease inhibitors, and their derivatives have been successfully employed in the treatment of diseases such as cancer and infectious disorders. The specific arrangement of substituents in 2-Trifluoromethyl-6-cyclopropylphenylboronic acid makes it a promising candidate for further exploration in this area. Researchers have been investigating its potential as a precursor for the synthesis of novel inhibitors that target specific enzymatic pathways involved in disease progression.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of the trifluoromethyl and cyclopropyl groups provides a scaffold that can be modified in numerous ways to tailor its reactivity for specific applications. For instance, the trifluoromethyl group can be used to enhance lipophilicity, while the cyclopropyl ring can be used to introduce conformational constraints that improve binding interactions with biological targets. This flexibility has made 2-Trifluoromethyl-6-cyclopropylphenylboronic acid a subject of extensive research in both academic and industrial settings.

Recent studies have highlighted the compound's role in the development of advanced materials as well. Boronic acids are known for their ability to form coordination complexes with metal ions, which can be leveraged to create functional materials with unique properties. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (cyclopropyl) groups on the phenyl ring allows for fine-tuning of these interactions, making 2-Trifluoromethyl-6-cyclopropylphenylboronic acid a valuable building block for materials scientists.

The synthesis of 2-Trifluoromethyl-6-cyclopropylphenylboronic acid itself is an intriguing challenge that has driven innovation in synthetic methodologies. Traditional approaches often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent advances in catalytic systems and green chemistry principles have made it possible to streamline these processes, making the compound more accessible for research purposes. These developments have not only facilitated further exploration of its applications but also contributed to broader advancements in synthetic chemistry.

The potential applications of 2-Trifluoromethyl-6-cyclopropylphenylboronic acid extend beyond pharmaceuticals and materials science. Its unique structure makes it a candidate for use in agrochemicals, where boronic acid derivatives have shown promise as herbicides and fungicides. Additionally, its reactivity allows for the creation of novel polymers with tailored properties, which could find applications in coatings, adhesives, and other industrial products.

In conclusion, 2-Trifluoromethyl-6-cyclopropylphenylboronic acid (CAS No: 2225171-76-4) is a versatile and highly functional compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on drug discovery, materials science, and advanced material development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future scientific advancements.